Cas no 1354025-13-0 ((S)-2-Amino-1-(3-dimethylaminomethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one)
1354025-13-0 structure
Product Name:(S)-2-Amino-1-(3-dimethylaminomethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one
CAS No:1354025-13-0
MF:C12H25N3O
MW:227.34640288353
CID:2158616
Update Time:2025-07-30
(S)-2-Amino-1-(3-dimethylaminomethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-amino-1-(3-dimethylaminomethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one
- (2S)-2-Amino-1-(3-((dimethylamino)methyl)pyrrolidin-1-yl)-3-methylbutan-1-one
- AM97032
- (S)-2-Amino-1-(3-dimethylaminomethylpyrrolidin-1-yl)-3-methyl-butan-1-one
- (S)-2-Amino-1-(3-dimethylaminomethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one
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- Inchi: 1S/C12H25N3O/c1-9(2)11(13)12(16)15-6-5-10(8-15)7-14(3)4/h9-11H,5-8,13H2,1-4H3/t10?,11-/m0/s1
- InChI Key: JRUABEXCBREGFR-DTIOYNMSSA-N
- SMILES: O=C([C@H](C(C)C)N)N1CCC(CN(C)C)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 240
- Topological Polar Surface Area: 49.6
(S)-2-Amino-1-(3-dimethylaminomethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 085356-500mg |
S)-2-Amino-1-(3-dimethylaminomethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one |
1354025-13-0 | 500mg |
£694.00 | 2022-03-01 | ||
| Chemenu | CM499084-1g |
(2S)-2-Amino-1-(3-((dimethylamino)methyl)pyrrolidin-1-yl)-3-methylbutan-1-one |
1354025-13-0 | 97% | 1g |
$1378 | 2023-01-01 |
(S)-2-Amino-1-(3-dimethylaminomethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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